Cas no 1550765-13-3 (N-(5-bromothiophen-2-yl)methyl-6-chloropyridin-3-amine)

• Product Name: N-(5-bromothiophen-2-yl)methyl-6-chloropyridin-3-amine
• CAS No: 1550765-13-3
• MF: C₁₀H₈BrClN₂S
• MW: 303.605918884277
• CID: 5180870
• PubChem ID: 75525308
• Update Time: 2025-07-21

N-(5-bromothiophen-2-yl)methyl-6-chloropyridin-3-amine Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinamine, N-[(5-bromo-2-thienyl)methyl]-6-chloro-
• N-(5-bromothiophen-2-yl)methyl-6-chloropyridin-3-amine

• Inchi： 1S/C10H8BrClN2S/c11-9-3-2-8(15-9)6-13-7-1-4-10(12)14-5-7/h1-5,13H,6H2
• InChI Key： RRDZNPSHGABCQQ-UHFFFAOYSA-N
• SMILES： C1=NC(Cl)=CC=C1NCC1SC(Br)=CC=1

Additional information on N-(5-bromothiophen-2-yl)methyl-6-chloropyridin-3-amine

N-(5-bromothiophen-2-yl)methyl-6-chloropyridin-3-amine: A Comprehensive Overview

N-(5-bromothiophen-2-yl)methyl-6-chloropyridin-3-amine (CAS No. 1550765-13-3) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of novel therapeutic agents. This article provides a detailed overview of N-(5-bromothiophen-2-yl)methyl-6-chloropyridin-3-amine, including its chemical properties, synthesis methods, biological activities, and recent advancements in its research and development.

Chemical Properties and Structure

N-(5-bromothiophen-2-yl)methyl-6-chloropyridin-3-amine is a small molecule with the molecular formula C₁₁H₉BrClN₂S. The compound features a pyridine ring substituted with a chlorine atom at the 6-position and an amine group at the 3-position. Additionally, it contains a thiophene ring with a bromine atom at the 5-position, which is linked to the pyridine ring via a methyl group. The presence of these functional groups imparts unique chemical and physical properties to the molecule, making it an interesting target for various chemical and biological studies.

The molecular weight of N-(5-bromothiophen-2-yl)methyl-6-chloropyridin-3-amine is approximately 307.61 g/mol. It is typically obtained as a solid and exhibits moderate solubility in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). The compound's stability under various conditions, including temperature and pH, has been extensively studied to ensure its suitability for different applications.

Synthesis Methods

The synthesis of N-(5-bromothiophen-2-yl)methyl-6-chloropyridin-3-amine has been reported using several methodologies. One common approach involves the reaction of 6-chloro-N-methylpyridin-3-amine with 5-bromothiophene carbaldehyde in the presence of a suitable reducing agent. This method typically yields high purity products with good yields. Another approach involves the coupling of 6-chloro-N-methylpyridin-3-amine with 5-bromothiophene via a palladium-catalyzed cross-coupling reaction, which is particularly useful for large-scale synthesis.

Recent advancements in synthetic chemistry have led to the development of more efficient and environmentally friendly methods for the synthesis of N-(5-bromothiophen-2-yl)methyl-6-chloropyridin-3-amine. For example, microwave-assisted synthesis has been shown to significantly reduce reaction times and improve yields while minimizing byproduct formation. These improvements have made the compound more accessible for further research and development.

Biological Activities

N-(5-bromothiophen-2-yl)methyl-6-chloropyridin-3-amine has been investigated for its potential biological activities, particularly in the context of drug discovery. Studies have shown that this compound exhibits significant activity against various biological targets, including enzymes, receptors, and ion channels. One notable application is its use as an inhibitor of specific kinases involved in cancer signaling pathways.

In vitro studies have demonstrated that N-(5-bromothiophen-2-yl)methyl-6-chloropyridin-3-amine can effectively inhibit the activity of certain protein kinases, such as cyclin-dependent kinases (CDKs) and mitogenactivated protein kinases (MAPKs). These kinases play crucial roles in cell cycle regulation and signal transduction pathways, making them attractive targets for cancer therapy. The compound's ability to selectively inhibit these kinases without affecting other cellular processes suggests its potential as a lead compound for the development of targeted cancer therapies.

Beyond its anticancer properties, N-(5-bromothiophen -2 -yl )methyl -6 -chloropyridin -3 -amine strong > has also shown promise in other therapeutic areas. For instance, it has been evaluated for its anti-inflammatory effects and neuroprotective properties. Preclinical studies have indicated that this compound can reduce inflammation by inhibiting the production of pro-inflammatory cytokines and chemokines. Additionally, it has been shown to protect neurons from oxidative stress-induced damage, suggesting its potential use in treating neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

Clinical Trials and Future Prospects

The promising biological activities of N-(5-bromothiophen -2 -yl )methyl -6 -chloropyridin -3 -amine strong > have led to increased interest in its clinical evaluation. Several preclinical studies have demonstrated its safety and efficacy in animal models of various diseases. Based on these encouraging results, clinical trials are currently underway to assess the compound's therapeutic potential in humans.

Initial clinical trials have focused on evaluating the safety and pharmacokinetic properties of N-(5-bromothiophen -2 -yl )methyl -6 -chloropyridin -3 -amine strong > in healthy volunteers. These trials have shown that the compound is well-tolerated at various dose levels and exhibits favorable pharmacokinetic profiles. Ongoing phase II trials are aimed at assessing its efficacy in specific patient populations, such as those with advanced solid tumors or inflammatory conditions.

The future prospects for N-(5-bromothiophen -2 -yl )methyl -6 -chloropyridin -3 -amine strong > are promising. If clinical trials continue to show positive results, this compound could become an important addition to the arsenal of therapeutic agents available for treating various diseases. Additionally, ongoing research efforts are focused on optimizing its structure to enhance its potency and selectivity while minimizing potential side effects.

Conclusion

In conclusion, N-(5-bromothiophen -2 -yl )methyl -6 -chloropyridin -3 -amine strong > (CAS No. 1550765 -13 -3) is a multifaceted compound with significant potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure confers it with diverse biological activities, making it an attractive candidate for drug discovery efforts. Ongoing research and clinical trials are expected to further elucidate its therapeutic potential and pave the way for its use as a novel therapeutic agent.